Cas no 953421-74-4 (4-Bromo-1,7-dichloro-isoquinoline)

4-Bromo-1,7-dichloro-isoquinoline is a halogenated isoquinoline derivative with significant utility in pharmaceutical and agrochemical research. Its distinct substitution pattern—bromine at the 4-position and chlorine at the 1- and 7-positions—enhances its reactivity, making it a versatile intermediate for cross-coupling reactions and further functionalization. The compound’s robust stability under various conditions ensures reliable performance in synthetic applications. Its structural framework is particularly valuable in the development of bioactive molecules, including potential drug candidates and pesticidal agents. High purity and well-defined chemical properties make it suitable for precise laboratory use, supporting advancements in medicinal and industrial chemistry.
4-Bromo-1,7-dichloro-isoquinoline structure
953421-74-4 structure
Product Name:4-Bromo-1,7-dichloro-isoquinoline
CAS No:953421-74-4
MF:C9H4BrCl2N
MW:276.944759368896
MDL:MFCD20528290
CID:2106979
PubChem ID:57590885
Update Time:2025-10-30

4-Bromo-1,7-dichloro-isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1,7-dichloroIsoquinoline
    • Isoquinoline, 4-broMo-1,7-dichloro-
    • 4-Bromo-1,7-dichloro-isoquinoline
    • MPNVIJOSWLWNKA-UHFFFAOYSA-N
    • Isoquinoline,4-bromo-1,7-dichloro-
    • 4-Bromo-1,7-dichloroisoquinoline (ACI)
    • F52293
    • EN300-397941
    • 953421-74-4
    • DA-00240
    • AKOS037644202
    • (3R,5R,6E)-7-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoic Acid 1,1-Dimethylethyl Ester
    • SCHEMBL2617537
    • [R-[R*,R*-(E)]]-7-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoic Acid 1,1-Dimethylethyl Ester; (3R,5R,E)-t-Butyl 7-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoate
    • MFCD20528290
    • 194934-98-0
    • AS-48660
    • SB40214
    • CS-M1530
    • MDL: MFCD20528290
    • Inchi: 1S/C9H4BrCl2N/c10-8-4-13-9(12)7-3-5(11)1-2-6(7)8/h1-4H
    • InChI Key: MPNVIJOSWLWNKA-UHFFFAOYSA-N
    • SMILES: ClC1C=C2C(C(=CN=C2Cl)Br)=CC=1

Computed Properties

  • Exact Mass: 274.89042g/mol
  • Monoisotopic Mass: 274.89042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 4.4

4-Bromo-1,7-dichloro-isoquinoline Pricemore >>

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abcr
AB512626-100 mg
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4-Bromo-1,7-dichloro-isoquinoline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  1 h, rt → reflux; 4 h, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water ;  rt → -35 °C; pH 8, -35 °C
Reference
Preparation of macrocyclic compounds as hepatitis c virus inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
Reference
Preparation of isoquinolinyloxyprolyl tripeptide inhibitors of hepatitis C virus
, United States, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  4 h, rt → reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 8
Reference
Preparation of macrocyclic peptides, especially proline-containing peptides, as inhibitors of hepatitis C virus replication for treating hepatitis C infection and liver fibrosis
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  1 h, rt → reflux; 4 h, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water ;  pH 8, rt → -35 °C
Reference
The Discovery of Asunaprevir (BMS-650032), An Orally Efficacious NS3 Protease Inhibitor for the Treatment of Hepatitis C Virus Infection
Scola, Paul M.; Sun, Li-Qiang; Wang, Alan Xiangdong; Chen, Jie; Sin, Ny; et al, Journal of Medicinal Chemistry, 2014, 57(5), 1730-1752

Production Method 5

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  1 h, rt → reflux; 4 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water ;  pH 8, -35 °C
Reference
Preparation of tripeptides incorporating deuterium as inhibitors of hepatitis C virus
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  1 h, rt → reflux; 4 h, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water ;  rt → -35 °C; pH 8, -35 °C
Reference
Preparation of proline-containing tripeptides as hepatitis C virus inhibitors
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  1 h, rt → reflux; 4 h, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water ;  pH 8, -35 °C
Reference
Preparation of isoquinolinyloxyprolyl tripeptide inhibitors of hepatitis C virus
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
Reference
Substituted triazoloquinazolinones as inhibitors of checkpoint kinase CHK1 in the treatment of cancer
, United States, , ,

4-Bromo-1,7-dichloro-isoquinoline Raw materials

4-Bromo-1,7-dichloro-isoquinoline Preparation Products

4-Bromo-1,7-dichloro-isoquinoline Related Literature

Additional information on 4-Bromo-1,7-dichloro-isoquinoline

Recent Advances in the Study of 4-Bromo-1,7-dichloro-isoquinoline (CAS: 953421-74-4) and Its Applications in Chemical Biology and Medicine

The compound 4-Bromo-1,7-dichloro-isoquinoline (CAS: 953421-74-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of more complex bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key areas of research involving 4-Bromo-1,7-dichloro-isoquinoline is its application in the design of kinase inhibitors. Kinases are critical targets in cancer therapy, and the isoquinoline scaffold has been extensively explored for its ability to modulate kinase activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Bromo-1,7-dichloro-isoquinoline exhibit potent inhibitory effects against a range of tyrosine kinases, including those implicated in tumor growth and metastasis. The study utilized molecular docking and in vitro assays to elucidate the binding interactions and selectivity profiles of these derivatives, providing a foundation for further optimization.

In addition to its potential in oncology, 4-Bromo-1,7-dichloro-isoquinoline has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that halogenated isoquinoline derivatives, including 4-Bromo-1,7-dichloro-isoquinoline, display broad-spectrum activity against drug-resistant bacterial strains such as MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial membrane integrity and inhibit essential metabolic pathways. These findings suggest that 4-Bromo-1,7-dichloro-isoquinoline could serve as a promising lead compound for the development of new antibiotics.

The synthetic accessibility of 4-Bromo-1,7-dichloro-isoquinoline has also been a focus of recent research. A 2022 paper in Organic Letters detailed a novel, high-yield synthesis route for this compound, leveraging palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of production but also enables the introduction of diverse functional groups, thereby expanding the chemical space for further derivatization. Such advancements are critical for accelerating the discovery of new bioactive molecules based on this scaffold.

Despite these promising developments, challenges remain in the clinical translation of 4-Bromo-1,7-dichloro-isoquinoline derivatives. Issues such as pharmacokinetic properties, toxicity profiles, and off-target effects need to be systematically addressed. Ongoing research is exploring strategies to enhance the bioavailability and selectivity of these compounds, including the use of prodrug formulations and targeted delivery systems. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles and realize the therapeutic potential of this compound.

In conclusion, 4-Bromo-1,7-dichloro-isoquinoline (CAS: 953421-74-4) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its applications span from kinase inhibition to antimicrobial therapy, supported by robust synthetic methodologies and growing mechanistic insights. Future research should focus on optimizing its pharmacological properties and advancing preclinical studies to validate its therapeutic efficacy. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for drug discovery and development.

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